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Compound of Interest

Compound Name: Ergotamine

CAS No.: 113-15-5; 379-79-3

Cat. No.: B15750909

Get Quote

This whitepaper provides a comprehensive technical overview of the landmark discovery and

subsequent isolation of ergotamine from the ergot fungus, Claviceps purpurea. It is intended

for researchers, scientists, and professionals in drug development, offering detailed

experimental protocols, quantitative data, and visualizations of the underlying biochemical

processes.

Historical Context: From "St. Anthony's Fire" to
Modern Pharmaceuticals
For centuries, the ergot fungus (Claviceps purpurea), a parasite of rye and other cereals, was

known for causing devastating outbreaks of ergotism, a condition characterized by gangrenous

and convulsive symptoms.[1] The therapeutic potential of ergot was recognized as early as

1582 for its use in obstetrics to hasten childbirth.[2] However, the isolation of its active

principles remained elusive.

The modern era of ergot chemistry began in 1918 when Swiss chemist Arthur Stoll, working at

Sandoz Laboratories, successfully isolated the first chemically pure ergot alkaloid, ergotamine.

[2][3] This breakthrough, patented by Stoll, transformed ergot from a dreaded poison into a
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source of valuable pharmaceuticals.[1][4] Stoll's work paved the way for the development of

numerous ergot-derived drugs and marked a pivotal moment in natural product chemistry.[2][4]

The complete chemical structure of ergotamine was fully elucidated in 1951.[1][2]

Experimental Protocols for Isolation and
Purification
The isolation of ergotamine is a multi-step process involving extraction from the fungal

sclerotia followed by extensive purification. Below are detailed protocols for both the original

historical method developed by Stoll and a representative modern industrial method.

Arthur Stoll's pioneering method was based on a sophisticated understanding of the alkaloids'

chemical properties, allowing for their separation from the numerous other compounds within

the ergot sclerotia.[4]

Methodology:

Preparation: Dried ergot sclerotia are finely ground into a powder to maximize the surface

area for extraction.[5]

Acidification and Impurity Removal: The ergot powder is treated with a weak acid, such as

aluminum sulfate. This protonates the basic ergotamine, forming a salt that binds to the

cellular material.[4]

Initial Extraction (Defatting): The acidified powder is thoroughly washed with organic solvents

like ether. This step removes non-alkaloidal, soluble impurities such as oils, pigments, and

plant acids, while the ergotamine salt remains in the solid phase.[4]

Alkaloid Liberation: A weak alkaline substance is added to the washed powder. This

deprotonates the ergotamine salt, liberating the free base form of the alkaloid.[4]

Alkaloid Extraction: The liberated ergotamine is extracted from the solid mixture using an

organic solvent.[4]

Crystallization: The solvent from the alkaloid-rich extract is carefully evaporated. As the

solvent volume decreases, the concentration of ergotamine increases, leading to the

formation of crude crystals.[4]
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Recrystallization and Purification: The crude ergotamine crystals are further purified by

recrystallization from aqueous acetone. This process yields the characteristic rhombic plate

crystals of pure ergotamine.[4]

Current industrial methods are optimized for high yield and purity, often employing multi-step

liquid-liquid extraction techniques as detailed in various patents.[6][7]

Methodology:

Primary Extraction: Dried and milled ergot sclerotia (e.g., 20,000 kg) are extracted under

counter-current conditions using a solvent mixture of toluene and ethanol, typically in a ratio

of 84:16 (v/v).[6][8] This step yields a "primary extract" containing a mixture of alkaloids and

other soluble compounds.

Acidic Liquid-Liquid Extraction: The primary extract is then subjected to a liquid-liquid

extraction with an aqueous acid solution (e.g., an ethanol/water mixture containing 0.2% w/w

hydrochloric acid).[8] The acidic conditions cause the basic ergotamine to move from the

organic (toluene) phase into the aqueous phase.

Basification: The pH of the aqueous extract is carefully increased to above 7.0 (e.g., pH 7.3)

using an aqueous base like 5% sodium hydroxide solution.[8] This converts the ergotamine
salt back into its free base form, reducing its solubility in water.

Back Extraction into Organic Solvent: The now-alkaline aqueous solution is extracted with

fresh toluene. The water-insoluble ergotamine free base transfers back into the toluene,

leaving water-soluble impurities behind. This results in a "purified toluene extract."[6][8]

Crystallization via Evaporation: The purified toluene extract is partially evaporated, often

under vacuum at controlled temperatures (e.g., not exceeding 50°C), to concentrate the

ergotamine and induce crystallization.[6][9]

Final Purification and Drying: The resulting ergotamine crystals are separated from the

remaining toluene by filtration and dried under vacuum to yield the final, purified product.[9]
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Fig. 1: Modern Industrial Workflow for Ergotamine Isolation.
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Physicochemical Properties of Ergotamine
The precise characterization of ergotamine's physical and chemical properties is crucial for its

pharmaceutical formulation and quality control.

Property Value Reference(s)

Molecular Formula C₃₃H₃₅N₅O₅

Molar Mass 581.7 g/mol [10]

Melting Point
213-214 °C (with

decomposition)
[10]

Appearance

Very hygroscopic solid.

Darkens on exposure to air,

heat, and light.

[10]

Specific Optical Rotation [α]²⁰/D = -160° (in chloroform)

Water Solubility 2.91 mg/L at 25 °C (estimated)

Organic Solvent Solubility

Freely soluble in chloroform,

pyridine, glacial acetic acid;

Soluble in methanol and

acetone; Slightly soluble in

benzene; Almost insoluble in

petroleum ether.

CAS Number 113-15-5 [11]

Mechanism of Action and Signaling Pathways
Ergotamine exerts its therapeutic effects, particularly in the treatment of acute migraine

headaches, through a complex mechanism involving interactions with multiple neurotransmitter

receptor systems.[11][12] Its primary action is as a potent vasoconstrictor.[10][13]

The drug functions as a partial agonist at several receptor types, including serotonin (5-HT),

dopamine, and alpha-adrenergic receptors.[11][12]
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Serotonergic System: The anti-migraine effect is primarily attributed to ergotamine's agonist

activity at 5-HT1B and 5-HT1D receptors located on intracranial blood vessels.[12][14]

Activation of these receptors counteracts the excessive vasodilation believed to contribute to

migraine pain.[12] It also interacts with other serotonin receptors, such as 5-HT2A and 5-

HT2B.[11][15]

Adrenergic System: Ergotamine is an agonist at α-adrenergic receptors, which contributes

to its powerful vasoconstrictive properties, not only in the cranium but also peripherally.[12]

[13] This peripheral action is responsible for some of its more serious side effects.

Dopaminergic System: Interaction with dopamine D2 receptors is also noted, which may

contribute to certain side effects such as nausea and vomiting.[12][15]

Anti-inflammatory Action: Beyond vasoconstriction, ergotamine is thought to block

neurogenic inflammation by inhibiting the release of vasoactive neuropeptides.[13]
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Fig. 2: Signaling Pathway for Ergotamine in Migraine Therapy.

Conclusion
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The isolation of ergotamine by Arthur Stoll was a seminal achievement in pharmacology and

natural product chemistry. It established a methodological foundation for the purification of

complex alkaloids and unlocked the therapeutic potential of the ergot fungus, leading to the

development of critical treatments for migraines and other conditions. The continued study of

ergotamine and its derivatives provides valuable insights into neurovascular pharmacology

and receptor-ligand interactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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